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MitoP MitoP MitoP is a phenol product produced by the reaction of H2O2 with the ratiometric mass spectrometry probe MitoB (Item No. 17116). MitoB contains a triphenylphosphonium cation component that drives its accumulation in mitochondria where its arylboronic moiety selectively reacts with H2O2 to produce MitoP. Quantifying the MitoP/MitoB ratio by LC-MS/MS reflects the mitochondrial matrix H2O2 concentration.
Brand Name: Vulcanchem
CAS No.: 74597-01-6
VCID: VC0160569
InChI: InChI=1S/C25H21OP.BrH/c26-22-12-10-11-21(19-22)20-27(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H
SMILES: C1=CC=C(C=C1)[P+](CC2=CC(=CC=C2)O)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
Molecular Formula: C25H22OP • Br
Molecular Weight: 449.3

MitoP

CAS No.: 74597-01-6

Reference Standards

VCID: VC0160569

Molecular Formula: C25H22OP • Br

Molecular Weight: 449.3

MitoP - 74597-01-6

CAS No. 74597-01-6
Product Name MitoP
Molecular Formula C25H22OP • Br
Molecular Weight 449.3
IUPAC Name (3-hydroxyphenyl)methyl-triphenylphosphanium;bromide
Standard InChI InChI=1S/C25H21OP.BrH/c26-22-12-10-11-21(19-22)20-27(23-13-4-1-5-14-23,24-15-6-2-7-16-24)25-17-8-3-9-18-25;/h1-19H,20H2;1H
Standard InChIKey SVALDZORJHFRCU-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)[P+](CC2=CC(=CC=C2)O)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]
Description MitoP is a phenol product produced by the reaction of H2O2 with the ratiometric mass spectrometry probe MitoB (Item No. 17116). MitoB contains a triphenylphosphonium cation component that drives its accumulation in mitochondria where its arylboronic moiety selectively reacts with H2O2 to produce MitoP. Quantifying the MitoP/MitoB ratio by LC-MS/MS reflects the mitochondrial matrix H2O2 concentration.
Synonyms MitoPhenol
Reference 1.Cochemé, H.M.,Quin, C.,McQuaker, S.J., et al. Measurement of H2O2 within living Drosophila during aging using a ratiometric mass spectrometry probe targeted to the mitochondrial matrix. Cell Metabolism 13(3), 340-350 (2011).
PubChem Compound 85990242
Last Modified Nov 11 2021
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